1-(3-chloro-4-methoxyphenyl)-1-cyclopropylmethanamine hydrochloride
Description
The compound “3-Chloro-4-methoxybenzylamine hydrochloride” is a related compound . It’s a solid substance with a molecular weight of 208.082 g/mol . Another related compound is “1-{3-chloro-4-[(3-methoxyphenyl)methoxy]phenyl}ethan-1-one” with a molecular weight of 290.75 g/mol .
Molecular Structure Analysis
The molecular structure of “3-Chloro-4-methoxybenzylamine hydrochloride” is represented by the formula C8H11Cl2NO . For “1-{3-chloro-4-[(3-methoxyphenyl)methoxy]phenyl}ethan-1-one”, the molecular formula is C16H15ClO3 .Physical And Chemical Properties Analysis
“3-Chloro-4-methoxybenzylamine hydrochloride” has a melting point of 250°C to 255°C . The related compound “1-{3-chloro-4-[(3-methoxyphenyl)methoxy]phenyl}ethan-1-one” has a melting point of 107 - 109°C .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-chloro-4-methoxyphenyl)-1-cyclopropylmethanamine hydrochloride involves the reaction of 3-chloro-4-methoxybenzaldehyde with cyclopropylmethylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-chloro-4-methoxybenzaldehyde", "cyclopropylmethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-methoxybenzaldehyde is reacted with cyclopropylmethylamine in the presence of a catalyst such as acetic acid to form the imine.", "Step 2: The resulting imine is reduced to the amine using sodium borohydride in a solvent such as ethanol.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Step 4: The product is isolated by filtration and drying." ] } | |
CAS No. |
2613381-55-6 |
Molecular Formula |
C11H15Cl2NO |
Molecular Weight |
248.1 |
Purity |
95 |
Origin of Product |
United States |
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